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Compound of Interest

Compound Name: Propyl cyclohexanecarboxylate

CAS No.: 6739-34-0

Cat. No.: B8786021

Get Quote

Propyl cyclohexanecarboxylate (CAS No. 6739-34-0) is an ester of cyclohexanecarboxylic

acid and propanol.[1][2][3] Structurally, it consists of a saturated six-membered cyclohexane

ring attached to a carboxyl group, which is esterified with a propyl chain.[2][4] While not a

household name, this molecule serves as a valuable intermediate and building block in various

sectors, including the synthesis of pharmaceutical agents and agrochemicals.[5] Its

physicochemical properties, such as moderate hydrophobicity and a liquid state at room

temperature, make it a versatile substrate for further chemical modification.[5]

This guide provides an in-depth examination of the core chemical properties, synthesis

protocols, and spectroscopic characterization of propyl cyclohexanecarboxylate. It is

designed for researchers and drug development professionals who require a comprehensive

understanding of this compound for application in their work. We will move beyond simple data

recitation to explore the causality behind its chemical behavior and the logic underpinning its

synthesis and analysis.

Caption: Chemical Structure of Propyl Cyclohexanecarboxylate.
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A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. These parameters dictate solvent choice, reaction

conditions, purification methods, and potential safety considerations. The properties of propyl
cyclohexanecarboxylate are summarized below.

Table 1: Key Physicochemical and Computed Properties

Property Value Source

CAS Number 6739-34-0 [1][2][3]

Molecular Formula C₁₀H₁₈O₂ [1][2][4]

Molecular Weight 170.25 g/mol [1][2][5]

IUPAC Name propyl cyclohexanecarboxylate [2]

Boiling Point 214.9 °C at 760 mmHg [1][6]

Density 0.961 g/cm³ [1]

Flash Point 78 °C [1][6]

Vapor Pressure 0.152 mmHg at 25°C [1]

Refractive Index ~1.4486 (estimate) [1]

LogP (o/w) 2.52 - 3.30 (estimated) [1][5][6]

Hydrogen Bond Acceptor

Count
2 [1]

Hydrogen Bond Donor Count 0 [1]

Rotatable Bond Count 4 [1]

Canonical SMILES CCCOC(=O)C1CCCCC1 [1][2]

| InChIKey | UBEVLTHYAFYOEU-UHFFFAOYSA-N |[2][4] |
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The most common and direct method for preparing propyl cyclohexanecarboxylate is the

Fischer-Speier esterification.[7][8][9] This acid-catalyzed reaction involves the condensation of

a carboxylic acid (cyclohexanecarboxylic acid) with an alcohol (n-propanol).

Underlying Principle: Fischer Esterification
The Fischer esterification is a classic equilibrium-controlled reaction.[7][8] The mechanism is

initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid

catalyst (e.g., H₂SO₄). This protonation significantly increases the electrophilicity of the

carbonyl carbon, making it susceptible to nucleophilic attack by the alcohol. The resulting

tetrahedral intermediate undergoes a proton transfer, followed by the elimination of a water

molecule to yield the protonated ester. Deprotonation of this species regenerates the acid

catalyst and provides the final ester product.

To achieve a high yield, the equilibrium must be shifted towards the products. This is

accomplished by adhering to Le Châtelier's Principle, typically by using a large excess of one

of the reactants (usually the less expensive alcohol) or by removing water as it is formed, often

through azeotropic distillation.[8][9]
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Caption: Mechanism of the Fischer-Speier Esterification.

Detailed Experimental Protocol
This protocol describes a standard laboratory-scale synthesis. All operations should be

conducted in a well-ventilated fume hood, with appropriate personal protective equipment.

Reagents & Equipment:
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Cyclohexanecarboxylic acid

n-Propanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask, reflux condenser, heating mantle, separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: To a 250 mL round-bottom flask, add cyclohexanecarboxylic acid (e.g., 0.1

mol) and an excess of n-propanol (e.g., 0.3-0.5 mol).

Catalyst Addition: While gently swirling the flask, slowly and carefully add concentrated

sulfuric acid (approx. 1-2 mL). Causality Note: The acid acts as a catalyst; adding it slowly

prevents excessive heat generation.

Reflux: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux using a

heating mantle. Maintain reflux for 2-4 hours. The reaction progress can be monitored by

Thin Layer Chromatography (TLC). Moderate yields of 60-75% are typical for this method.[5]

Workup - Quenching and Extraction:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate

(approx. 100 mL).

Wash the organic layer sequentially with:
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Water (2 x 50 mL) to remove the bulk of the excess propanol and sulfuric acid.

Saturated NaHCO₃ solution (2 x 50 mL) to neutralize any remaining sulfuric acid and

unreacted cyclohexanecarboxylic acid. Self-Validation: Observe for CO₂ evolution,

which indicates successful neutralization. Continue washing until no more gas evolves.

Brine (1 x 50 mL) to remove residual water and break any emulsions.

Drying and Filtration:

Transfer the washed organic layer to an Erlenmeyer flask.

Add anhydrous MgSO₄ or Na₂SO₄, swirl, and let it stand for 10-15 minutes to remove

dissolved water.

Filter the solution to remove the drying agent.

Purification:

Remove the bulk of the solvent using a rotary evaporator.

Purify the resulting crude oil by fractional distillation under atmospheric or reduced

pressure to obtain pure propyl cyclohexanecarboxylate (Boiling Point: ~215 °C).[6]
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Caption: General workflow for synthesis and purification.

Part 3: Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of the synthesized

product. The key spectral features for propyl cyclohexanecarboxylate are outlined below.

Infrared (IR) Spectroscopy
The IR spectrum provides definitive evidence of the ester functional group.
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C=O Stretch: A very strong and sharp absorption peak is expected near 1740 cm⁻¹.[5] This is

the most characteristic signal for a saturated aliphatic ester.

C-O Stretch: Strong C-O stretching vibrations will appear in the fingerprint region, typically

between 1250-1050 cm⁻¹.[5]

C-H Stretch: Aliphatic C-H stretching from the cyclohexane and propyl groups will be

observed just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information by probing the chemical

environment of ¹H and ¹³C nuclei.

¹H NMR:

Propyl Group:

-O-CH₂-: A triplet at ~4.0 ppm, coupled to the adjacent methylene group.

-CH₂-: A sextet (or multiplet) at ~1.6-1.7 ppm.

-CH₃: A triplet at ~0.9 ppm, the most upfield signal.

Cyclohexane Ring:

-CH-CO-: A multiplet (often a triplet of triplets) for the single proton alpha to the carbonyl

group, shifted downfield to ~2.2-2.4 ppm.

-CH₂-: A complex series of overlapping multiplets for the remaining 10 protons of the

cyclohexane ring, typically found between 1.0–2.0 ppm.[5]

¹³C NMR:

C=O (Carbonyl Carbon): The ester carbonyl carbon will appear significantly downfield,

typically around ~176 ppm.
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-O-CH₂-: The carbon of the propyl group attached to the ester oxygen will be found around

~65-70 ppm.

Cyclohexane Carbons: The carbons of the cyclohexane ring will appear in the aliphatic

region, typically between ~25-45 ppm.

Propyl Carbons: The remaining two carbons of the propyl chain will be found further

upfield, with the terminal methyl carbon being the most shielded (~10 ppm).

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Molecular Ion (M⁺): The molecular ion peak should be observed at m/z = 170, corresponding

to the exact mass of C₁₀H₁₈O₂.[1][2]

Key Fragments: Common fragmentation patterns for esters include McLafferty

rearrangement and alpha-cleavage, leading to characteristic fragment ions. Expect to see

peaks corresponding to the loss of the propoxy group or parts of the propyl chain.

Part 4: Applications & Relevance in Drug
Development
Propyl cyclohexanecarboxylate is primarily used as a chemical intermediate. Its structure

allows for modification at several key positions:

The Cyclohexane Ring: The ring can be functionalized, for example, through alkylation,

which can lead to precursors for compounds like tricyclic antidepressants.[5]

The Propyl Chain: The chain can be modified to produce derivatives used in the synthesis of

herbicides.[5]

Ester Moiety: The ester itself can be hydrolyzed back to the carboxylic acid or converted into

an amide. Cyclohexanecarboxamide derivatives have been investigated for their

anticonvulsant and analgesic properties.[5]
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In drug development, the cyclohexyl group is a common bioisostere for a phenyl ring, used to

improve metabolic stability or modify lipophilicity without drastically altering the molecule's

conformation. Therefore, propyl cyclohexanecarboxylate serves as a readily available

starting material for synthesizing analogs of existing drugs where a saturated ring is desired.

Part 5: Safety and Handling
Hazards: Propyl cyclohexanecarboxylate is a combustible liquid.[1][6] While specific

toxicity data is limited, related compounds like cyclohexanecarboxylic acid are known to

cause skin and serious eye irritation.[10][11] It is prudent to handle the ester with similar

precautions.

Handling:

Use in a well-ventilated area or fume hood.[12]

Keep away from heat, sparks, and open flames.[12]

Wear appropriate personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat.[10][11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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